Cas no 937599-74-1 (7-methyl-4-oxo-1-(oxolan-2-yl)methyl-2-sulfanyl-1H,4H-pyrido2,3-dpyrimidine-5-carboxylic acid)

• Product Name: 7-methyl-4-oxo-1-(oxolan-2-yl)methyl-2-sulfanyl-1H,4H-pyrido2,3-dpyrimidine-5-carboxylic acid
• CAS No: 937599-74-1
• MF: C₁₄H₁₅N₃O₄S
• MW: 321.351601839066
• MDL: MFCD08559078
• CID: 3060286
• PubChem ID: 19576814
• Update Time: 2025-07-15

7-methyl-4-oxo-1-(oxolan-2-yl)methyl-2-sulfanyl-1H,4H-pyrido2,3-dpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• <br>7-methyl-4-oxo-1-(oxolan-2-ylmethyl)-2-sulfanyl-1H,4H-pyrido[2,3-d]pyrimidi ne-5-carboxylic acid
• 7-methyl-4-oxo-1-(oxolan-2-yl)methyl-2-sulfanyl-1H,4H-pyrido2,3-dpyrimidine-5-carboxylic acid
• AKOS000313616
• STK351122
• 7-METHYL-4-OXO-2-SULFANYL-1-(TETRAHYDRO-2-FURANYLMETHYL)-1,4-DIHYDROPYRIDO[2,3-D]PYRIMIDINE-5-CARBOXYLIC ACID
• BBL040840
• 937599-74-1
• CS-0280802
• MFCD08559078
• 2-Mercapto-7-methyl-4-oxo-1-((tetrahydrofuran-2-yl)methyl)-1,4-dihydropyrido[2,3-d]pyrimidine-5-carboxylicacid
• 7-Methyl-4-oxo-1-((tetrahydrofuran-2-yl)methyl)-2-thioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-5-carboxylic acid
• 7-methyl-4-oxo-1-(oxolan-2-ylmethyl)-2-sulfanylidenepyrido[2,3-d]pyrimidine-5-carboxylic acid
• 7-methyl-4-oxo-1-[(oxolan-2-yl)methyl]-2-sulfanyl-1H,4H-pyrido[2,3-d]pyrimidine-5-carboxylic acid
• 2-MERCAPTO-7-METHYL-4-OXO-1-(TETRAHYDROFURAN-2-YLMETHYL)-1,4-DIHYDROPYRIDO[2,3-D]PYRIMIDINE-5-CARBOXYLIC ACID
• 2-Mercapto-7-methyl-4-oxo-1-((tetrahydrofuran-2-yl)methyl)-1,4-dihydropyrido[2,3-d]pyrimidine-5-carboxylic acid
• EN300-230894
• 7-methyl-4-oxo-2-sulfanyl-1-(tetrahydrofuran-2-ylmethyl)-1,4-dihydropyrido[2,3-d]pyrimidine-5-carboxylic acid
• 7-methyl-4-oxo-1-(oxolan-2-ylmethyl)-2-sulfanylidene-3H-pyrido[2,3-d]pyrimidine-5-carboxylic acid

• MDL： MFCD08559078
• Inchi： 1S/C14H15N3O4S/c1-7-5-9(13(19)20)10-11(15-7)17(14(22)16-12(10)18)6-8-3-2-4-21-8/h5,8H,2-4,6H2,1H3,(H,19,20)(H,16,18,22)
• InChI Key： OHFVIFSASRRCMW-UHFFFAOYSA-N
• SMILES： S=C1NC(C2C(C(=O)O)=CC(C)=NC=2N1CC1CCCO1)=O

Computed Properties

• Exact Mass: 321.07832714Da
• Monoisotopic Mass: 321.07832714Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 7-methyl-4-oxo-1-(oxolan-2-yl)methyl-2-sulfanyl-1H,4H-pyrido2,3-dpyrimidine-5-carboxylic acid

Comprehensive Analysis of 7-methyl-4-oxo-1-(oxolan-2-yl)methyl-2-sulfanyl-1H,4H-pyrido[2,3-d]pyrimidine-5-carboxylic acid (CAS No. 937599-74-1)

The compound 7-methyl-4-oxo-1-(oxolan-2-yl)methyl-2-sulfanyl-1H,4H-pyrido[2,3-d]pyrimidine-5-carboxylic acid (CAS 937599-74-1) is a structurally unique heterocyclic molecule with significant potential in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate chemical architecture, featuring a pyrido[2,3-d]pyrimidine core modified with methyl, oxolan-2-yl, and sulfanyl functional groups. This combination of moieties suggests versatile reactivity, making it a subject of interest in drug discovery and medicinal chemistry.

Recent trends in AI-driven drug design and computational chemistry have amplified interest in such scaffolds due to their potential as kinase inhibitors or enzyme modulators. Researchers frequently search for "pyridopyrimidine derivatives in cancer therapy" or "sulfanyl-containing heterocycles bioavailability," highlighting the relevance of this compound in contemporary studies. The presence of both carboxylic acid and thiol groups offers dual functionality for conjugation or salt formation, a feature increasingly exploited in prodrug development and targeted delivery systems.

From a synthetic perspective, the oxolan-2-ylmethyl side chain introduces stereochemical complexity, prompting investigations into its chiral resolution and enantioselective synthesis. Analytical techniques like HPLC-MS and NMR are critical for characterizing this compound, particularly given the rising demand for "high-purity pharmaceutical intermediates" in regulatory submissions. Its stability under physiological pH ranges (explored via "in vitro ADME studies") remains an active research area.

The compound's hydrogen-bonding capacity (from 4-oxo and 5-carboxylic acid groups) makes it a candidate for molecular docking studies against proteins like DHFR or EGFR, frequently searched in connection with "small molecule inhibitors." Patent databases reveal growing IP activity around similar pyrimidine-5-carboxylates, particularly for metabolic disorders—a hotspot in personalized medicine research.

Environmental and green chemistry considerations are also pertinent. The sulfanyl moiety's redox sensitivity aligns with studies on "biodegradable drug metabolites," while its tetrahydrofuran-derived substituent meets demands for bio-based solvents in synthesis. These attributes position CAS 937599-74-1 as a compound bridging traditional medicinal chemistry with sustainable pharmaceutical development.